Cas no 102502-65-8 (methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate)

• Product Name: methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate
• CAS No: 102502-65-8
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6325657
• PubChem ID: 96586403
• Update Time: 2025-05-19

methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37101627
• methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate
• 102502-65-8

• Inchi： 1S/C14H23NO2/c1-17-13(16)12(15)8-14-5-9-2-10(6-14)4-11(3-9)7-14/h9-12H,2-8,15H2,1H3/t9?,10?,11?,12-,14?/m0/s1
• InChI Key： PKYODJIZVGAAFZ-UYIBLKNYSA-N
• SMILES： O(C)C([C@H](CC12CC3CC(CC(C3)C1)C2)N)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate

Methyl (2S)-3-(Adamantan-1-yl)-2-Aminopropanoate: A Comprehensive Overview

Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate (CAS No. 102502-65-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the synthesis of novel therapeutic agents and the exploration of biochemical pathways. The detailed examination of its chemical properties, synthesis methods, and potential biological activities provides a comprehensive understanding of its significance in modern chemistry and medicine.

The molecular structure of Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate is notable for its intricate arrangement of atoms, which includes a chiral center at the 2-position of the propanoate moiety. This chirality is crucial for its pharmacological behavior, as enantiomeric purity can significantly influence the efficacy and safety of drug candidates. The presence of an adamantan-1-yl group further enhances the compound's stability and lipophilicity, making it an attractive scaffold for drug design. These structural attributes have positioned this compound as a key intermediate in the development of advanced pharmaceutical formulations.

In recent years, significant advancements have been made in the synthesis of Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate. Researchers have explored various synthetic routes to optimize yield and purity, leveraging modern techniques such as asymmetric catalysis and enantioselective synthesis. These methods not only improve the efficiency of production but also ensure the maintenance of high enantiomeric excess, which is critical for pharmaceutical applications. The development of these synthetic strategies underscores the growing importance of this compound in industrial-scale drug manufacturing.

Beyond its synthetic significance, Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate has shown considerable potential in biomedical research. Its structural motif has been investigated for its ability to interact with biological targets, particularly enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a candidate for therapeutic intervention in metabolic disorders. Additionally, its stability and bioavailability make it a suitable candidate for drug delivery systems, where it could enhance the efficacy of co-administered therapeutics.

The exploration of Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate's biological activities has been complemented by computational studies that predict its interactions with biological molecules. These studies utilize advanced computational modeling techniques to simulate how the compound might bind to target proteins and modulate cellular processes. Such insights are invaluable for designing targeted therapies and reducing off-target effects, which are common concerns in drug development. The integration of computational methods with experimental validation has provided a more holistic understanding of the compound's pharmacological profile.

Moreover, the versatility of Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate extends to its role as a building block for more complex molecules. Chemists have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved solubility or increased binding affinity. These derivatives hold promise for treating a range of conditions, from neurological disorders to inflammatory diseases. The adaptability of this scaffold underscores its importance as a versatile tool in medicinal chemistry.

The future prospects for Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate are promising, with ongoing research aiming to uncover new applications and refine existing synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biochemical pathways continues to evolve, compounds like Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate will likely play an increasingly pivotal role in addressing complex diseases.

In conclusion, Methyl (2S)-3-(adamantan-1-yl)-2-aminopropanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its synthetic accessibility and potential biological activities, make it a valuable asset in both research and industrial settings. As scientific exploration progresses, this compound is poised to contribute to the development of innovative therapies that address unmet medical needs.